molecular formula C39H28N4O5 B4895052 N,N'-di(biphenyl-2-yl)-5-{[(4-nitrophenyl)carbonyl]amino}benzene-1,3-dicarboxamide

N,N'-di(biphenyl-2-yl)-5-{[(4-nitrophenyl)carbonyl]amino}benzene-1,3-dicarboxamide

Cat. No.: B4895052
M. Wt: 632.7 g/mol
InChI Key: AIYFZJKWQSZCNB-UHFFFAOYSA-N
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Description

N,N’-di(biphenyl-2-yl)-5-{[(4-nitrophenyl)carbonyl]amino}benzene-1,3-dicarboxamide is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its intricate molecular structure, which includes biphenyl, nitrophenyl, and benzene dicarboxamide groups.

Properties

IUPAC Name

5-[(4-nitrobenzoyl)amino]-1-N,3-N-bis(2-phenylphenyl)benzene-1,3-dicarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C39H28N4O5/c44-37(28-19-21-32(22-20-28)43(47)48)40-31-24-29(38(45)41-35-17-9-7-15-33(35)26-11-3-1-4-12-26)23-30(25-31)39(46)42-36-18-10-8-16-34(36)27-13-5-2-6-14-27/h1-25H,(H,40,44)(H,41,45)(H,42,46)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AIYFZJKWQSZCNB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CC=CC=C2NC(=O)C3=CC(=CC(=C3)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-])C(=O)NC5=CC=CC=C5C6=CC=CC=C6
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C39H28N4O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

632.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of N,N’-di(biphenyl-2-yl)-5-{[(4-nitrophenyl)carbonyl]amino}benzene-1,3-dicarboxamide typically involves multiple steps, including the formation of intermediate compounds. The synthetic route may include reactions such as amide bond formation, nitration, and coupling reactions. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for the successful synthesis of this compound. Industrial production methods may involve scaling up these reactions while ensuring purity and yield optimization.

Chemical Reactions Analysis

N,N’-di(biphenyl-2-yl)-5-{[(4-nitrophenyl)carbonyl]amino

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